Cas no 110963-11-6 (Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 110963-11-6
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 1196137
• PubChem ID: 13795040
• Update Time: 2025-04-20

Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)-
• 2-(5-phenyl-1,3,4-thiadiazol-2-yl)guanidine
• DTXSID70549698
• N''-(5-Phenyl-1,3,4-thiadiazol-2-yl)guanidine
• 110963-11-6
• CHEMBL1188183

• Inchi： 1S/C9H9N5S/c10-8(11)12-9-14-13-7(15-9)6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,14)
• InChI Key： SNGXLQYGTYFGDI-UHFFFAOYSA-N
• SMILES： S1C(/N=C(\N)/N)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.05807
• Monoisotopic Mass: 219.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 87.68